![molecular formula C17H14BrCl2N5O2S2 B4580651 4-[({[4-bromo-1-(3,4-dichlorobenzyl)-1H-pyrazol-3-yl]amino}carbonothioyl)amino]benzenesulfonamide](/img/structure/B4580651.png)
4-[({[4-bromo-1-(3,4-dichlorobenzyl)-1H-pyrazol-3-yl]amino}carbonothioyl)amino]benzenesulfonamide
Overview
Description
4-[({[4-bromo-1-(3,4-dichlorobenzyl)-1H-pyrazol-3-yl]amino}carbonothioyl)amino]benzenesulfonamide is a useful research compound. Its molecular formula is C17H14BrCl2N5O2S2 and its molecular weight is 535.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 532.91494 g/mol and the complexity rating of the compound is 675. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Photodynamic Therapy for Cancer Treatment :
- A related compound was investigated for its photodynamic therapy applications in cancer treatment. Its properties as a photosensitizer, including good fluorescence, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, are crucial for Type II mechanisms in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).
Potential Antidiabetic Agents :
- Synthesis and biological evaluation of related fluorinated pyrazolesulfonylurea and thiourea derivatives were conducted, revealing significant antidiabetic activity. These compounds were identified as potential leads for future drug discovery studies (Faidallah, Al-Mohammadi, Alamry, & Khan, 2016).
Carbonic Anhydrase Inhibition Studies :
- Research on 4-(3-(4-Substituted-phenyl)-5-phenyl-4,5-dihydro-1H-pyrazol-1-yl) benzenesulfonamides, closely related to the queried compound, showed effective inhibition of carbonic anhydrase I and II. This property is significant for developing therapies for conditions like glaucoma and other diseases (Gul, Mete, Taslimi, Gulcin, & Supuran, 2016).
Antibacterial and Antifungal Agents :
- Derivatives of pyrazolyl benzenesulfonamide were synthesized and found to possess anti-inflammatory, antimicrobial, and selective COX-2 inhibitory activities. These compounds showed promise as potential antimicrobial agents (Bekhit, Ashour, Abdel Ghany, Bekhit, & Baraka, 2008).
Antitumor Activity :
- A study on benzenesulfonamide derivatives demonstrated their antitumor potential. These compounds, similar in structure to the queried compound, exhibited significant activity against various cancer cell lines (Alqasoumi, Ghorab, Ismail, Abdel-Gawad, El-Gaby, & Aly, 2009).
properties
IUPAC Name |
1-[4-bromo-1-[(3,4-dichlorophenyl)methyl]pyrazol-3-yl]-3-(4-sulfamoylphenyl)thiourea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14BrCl2N5O2S2/c18-13-9-25(8-10-1-6-14(19)15(20)7-10)24-16(13)23-17(28)22-11-2-4-12(5-3-11)29(21,26)27/h1-7,9H,8H2,(H2,21,26,27)(H2,22,23,24,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MIVKKMDQZCTYDZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NC(=S)NC2=NN(C=C2Br)CC3=CC(=C(C=C3)Cl)Cl)S(=O)(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14BrCl2N5O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
535.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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